Methyl 3-(1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamido)benzoate

• IUPAC Name: methyl 3-[[1-(3-cyanoquinolin-4-yl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C24H22N4O3/c1-31-24(30)17-5-4-6-19(13-17)27-23(29)16-9-11-28(12-10-16)22-18(14-25)15-26-21-8-3-2-7-20(21)22/h2-8,13,15-16H,9-12H2,1H3,(H,27,29)
• InChI Key: GBFFSDLAPPRYFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl 3-(1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamido)benzoate” is complex, involving a piperidine ring, a quinoline ring, and a benzoate group. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The quinoline ring contains a benzene ring fused with a pyridine moiety.

Scientific Research Applications

Metabolism and Disposition

The disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist related to the piperidine and quinoline structures, have been studied in humans. This research revealed insights into the drug's metabolic pathways and potential implications for insomnia treatment, demonstrating the importance of understanding the metabolism of complex molecules for therapeutic applications (Renzulli et al., 2011).

Luminescent Properties

Studies on naphthalimides with piperazine substituent highlighted their luminescent properties and photo-induced electron transfer, offering a basis for developing pH probes and understanding the fluorescence quenching mechanisms. This research underscores the potential for developing new luminescent materials based on modifying piperidine derivatives (Gan et al., 2003).

Synthesis and Molecular Structure

Research on tetrahydro-1H-3-benzazepine derivatives and dimethyl 4-cyano-2,3,6,7-tetrahydro-1H-3-benzazonine-5,6-dicarboxylate provides insights into the synthesis and molecular structure of complex molecules, including those involving piperidine rings. This type of research is crucial for the development of new chemical entities with potential pharmacological applications (Soldatenkov et al., 2012).

Biological Evaluation

The synthesis, characterization, and biological evaluation of polyhydroquinoline core moieties based on piperidine derivatives have been explored for their antibacterial, antitubercular, and antimalarial activities. Such studies are vital for discovering new therapeutic agents and understanding the biological activities of novel chemical compounds (Sapariya et al., 2017).

Safety and Hazards

The safety data sheet for a related compound, piperidine, indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

“Methyl 3-(1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamido)benzoate” is used in scientific research, particularly in drug discovery and development, as well as medicinal chemistry studies. The development of fast and cost-effective methods for the synthesis of substituted piperidines like this compound is an important task of modern organic chemistry.